Journal Name:Molecules
Journal ISSN:1420-3049
IF:4.927
Journal Website:http://www.mdpi.com/journal/molecules
Year of Origin:1996
Publisher:MDPI (Basel, Switzerland)
Number of Articles Per Year:3348
Publishing Cycle:Monthly
OA or Not:Yes
Molecules ( IF 4.927 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.jmrt.2023.07.149
To prevent unpredictable hazards caused by stress corrosion cracking (SCC) of bolts, a new rapid evaluation methodology was developed to assess their susceptibility under real condition. This innovative approach involved conducting fast and slow sweep electrochemical experiments and slow strain rate test (SSRT) methods to determine the potential range and correlation constant associated with SCC. To confirm solution composition in the crevice, we design a device to extract the test solution. Additionally, we investigated the correlation between SCC behaviors and applied cathodic potential by analyzing the fracture morphology of tensile specimen and employing analytical techniques such as Raman spectroscopy, X-ray diffraction (XRD), and X-ray photoelectron spectroscopy (XPS).The experimental findings demonstrated that the dynamic potential scanning method effectively identifies the critical potential value or sensitive potential range for SCC in crevice environment. Moreover, the stable and unstable currents obtained at a specific cathodic potential can be used to quickly assess SCC susceptibility.
Molecules ( IF 4.927 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.jmrt.2023.07.177
This study presents a one-surface plasticity constitutive model combined with phenomenological and micromechanical damage models to be applied to the large plastic deformation during tube hydroforming. These factors lead to simulating the Bauschinger effect and transient behavior in large plastic strain ranges and predicting fracture onset. By using the integration approach, a numerical integration algorithm of implementation by explicit schemes was carried out. A comparison of several cyclic loading tests between experiments and numerical simulation was accomplished. The accuracy of these models is verified, which could be expanded to a large strain range forming process. Adopting the proposed models, finite element modeling is performed in the tube hydroforming process. The simulation and experimental results comparison showed that the proposed framework accurately predicted the tube formability in the hydroforming process.
Molecules ( IF 4.927 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.jmrt.2023.07.157
Polymorphisms of polypropylene random copolymers (PPR) are usually regulated by the amplified β-nucleating effect of isotactic polypropylene (iPP). Nevertheless, the synergetic effect of β-nucleating agents (β-NAs) and iPP on growth of β-PPR crystals are still unclear to explain the debated content of β crystals obtained in the literatures. In this work, the growth mechanisms of PPR on β-nucleated iPP and the benchmarks were systematically revealed and discussed. First, a crystalline order is found existed in the PPR/iPP/β-NA ternary composite system. Then, the step crystal growth of each component is confirmed by the stepwise isothermal crystallization via microscopes. The results show that β-PPR crystallizes on the front of pre-crystallized β-iPP and is terminated by the adjacent α-PPR crystals. The overgrowth and spatial contact restrictions lay down a nucleation-controlled procedure. The morphologies and polymorph compositions can be regulated on the relative sizes of core and shell crystals, which are then determined by β-iPP pre-crystallites, β-NA concentrations and the final heating temperature (Tf). At last, a high Kβ up to 0.5 can be easily reproduced at a low filling concentration of 0.3% β-NAs based on the nucleation-controlled β-growth. The easy preparation strategy of β-PPR that allows diversified thermal processing of PPR/iPP/β-NA composites enriches the researches on structure-performance relationship via macromolecular engineering.
Molecules ( IF 4.927 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.jmrt.2023.07.169
Thermal-resistant Al-Zr based conductor alloys were developed using microalloying with a low level of Sc (≤ 0.10 wt.%) and two thermomechanical processing routes, in which the cold wire drawing was conducted before and after the aging treatment. The mechanical properties, electrical conductivities, and thermal-resistant properties of several alloys were investigated and evaluated according to the IEC standard of thermal-resistant aluminium conductors. The evolutions of the precipitates and grain structure during processing were also studied. The microalloying with Sc resulted in the precipitation of a large number of fine Al3(Sc,Zr) precipitates, which provided substantially high strength of 188-209 MPa, representing 73-88% improvement compared to the Sc-free base alloy, while maintaining excellent electrical conductivity of 57.4-59.9% IACS. Moreover, the Sc-containing alloys exhibited outstanding thermal-resistant properties, where the maximum strength reduction was limited to ≤ 6.0% after thermal exposures at 310 and 400 ⁰C. The best combinations of mechanical properties and electrical conductivities of the Sc-containing alloys were obtained after aging at 350 ⁰C for 48 h, following solutionizing at 600 ⁰C for 8 h. Both processing routes yielded comparable precipitation strengthening and strain hardening, and consequently comparable mechanical and electrical properties, where the maximum differences in the strength and electrical conductivity between both routes were 12 MPa and 1.4% IACS, respectively. The excellent combinations of mechanical, electrical, and thermal-resistant properties made the developed alloys promising candidate materials for four standard grades of thermal-resistant aluminium conductors, while taking advantage of an affordable material cost and using conventional thermomechanical processes.
Molecules ( IF 4.927 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.jmrt.2023.07.131
Current heterostructured materials have significant potential for improving the strength-ductility trade-off, but the interfacial bonding capabilities are limited. In this research, composites with TiN/Ti6Al4V interlayer structure were in-situ synthesized by atmospheric remelting using laser directed energy deposition (LDED). The elemental diffusion, microstructure, and mechanical properties of TiN/Ti6Al4V interlayer structure composites were investigated. The mechanical properties of the composites were improved after nitrogen remelting due to the strengthening of internal TiN ceramic particles. The microhardness of TiN/Ti6Al4V composites increased by up to 209.8% to 1141 HV0.2, ultimate tensile strength by 6% and elongation by 34.5% to 1071.4 MPa and 15.6%, respectively. This research demonstrates that a flexible combination of the LDED process and reaction atmosphere can synthesize new periodic layered ceramic/metal composites with excellent mechanical properties. This research offers the groundwork for the fabrication of in-situ strengthening continuous gradient materials.
Molecules ( IF 4.927 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.jmrt.2023.07.201
In this study, the properties of Ni-based filler alloy are improved by adding rare earth Sm to them and brazing them at a temperature of 1080°C. Relevant tests are carried out on filler alloy and brazed joints by means of electron microscopy (SEM), energy spectroscopy (EDS) and X-ray diffractometry (XRD). The results show that the addition of rare earth Sm can refine the grain of the filler alloy, improve the hardness of the filler alloy and reduce the thermal damage of the diamond after welding. The addition of rare earth Sm affects the diffusion of Cr, which reacts with the diamond at the interface to form Cr3C2 and Cr7C3, and the formation of these two carbides improves the bonding strength between the filler alloy and the diamond. When the addition of rare earth Sm is 1.5wt.%, the melting point of the filler alloy is the lowest, the grain refinement is the best, the hardness is the highest, and the thermal damage of the brazed sample is the lowest. In addition, the filler alloy of 1.5wt.%Sm has the greatest effect on the diffusion of the Cr element, the bonding strength between the filler alloy and diamond is the highest, and the mechanical properties of the brazed specimens are the best.
Molecules ( IF 4.927 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.jmrt.2023.07.175
A high corrosion-resistant passivation film with cerium-molybdenum-chromium-nickel ions has been synthesized on plain carbon steel rebar through a chemical transformation method which significantly lowered the pitting susceptibility of the rebar in the chloride-containing concrete environment. The results indicated that the prepared film has a re-passivation self-healing property in a concrete environment with a concentration of 0.1 M NaCl, which is similar to the behavior of 316L stainless steel. The charge transfer resistance increased markedly with the extension of immersion time, reaching 3.70 × 106 Ω·cm2 in about 1500 h of immersion (about 10 times of the initial Rt value). The high corrosion resistance mechanism of the film was discussed here in depth.
Molecules ( IF 4.927 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.jmrt.2023.07.136
In this study, the hot-deformation behavior of a die-casted Mg-Al-Zn-Ca-Mn-Zr alloy was investigated in the temperature range of 548-673 K and the strain rate range of 0.0001-1 s-1. The constitutive equation and processing maps were also developed to describe the flow stress behavior. The numerical simulation result revealed an average activation energy of ∼ 139.4 kJ/mol, which is lower than the previously reported AZ31 Mg alloys. Subsequently, the low activation energy imparted a high degree of dynamic recrystallization and was mainly attributed to alloying elements Ca, Mn, and Zr. For optimum hot working parameters, processing maps displayed two different domains, the temperature range of 573-673 K for a strain rate range of 0.001-0.01 s−1 with a peak efficiency of 33% and a temperature of 673 K at a high strain rate of 0.01 s-1 with a peak efficiency of 31%. The microstructure evolution confirmed the validity of parameters and revealed high dynamic recrystallization. The average grain size ∼ 21.1 μm, ∼ 15.4 μm, and ∼ 16.1 μm were achieved at temperatures of 573 K, 623 K, and 673 K under a strain rate of 0.001 s-1. The profuse grain refinement is attributed to the pronounced accumulation of dislocation on grain boundaries and on the eutectic phases. In addition, the morphology of the eutectic phases was broken with the increase in the strain rate and temperature. Thus, the α-Mg and eutectic phases bear the compressive stresses and promote the dynamic recrystallization activity. Last but not least, the double peak texture after hot deformation was developed, which is one of the engineers' main requirements for enhancing the Mg alloy's ductility. Based on the above discussion, the hot deformed specimens exhibited an ultimate compressive strength of ∼ 340 MPa and elongated to fracture > 25%. Consequently, this study enables the understanding of the broad use of Mg-Zn-Al-Ca-Mn-Zr alloys for automobile applications.
Molecules ( IF 4.927 ) Pub Date: 2023-07-27 , DOI:
10.1016/j.jmrt.2023.07.180
In this study, the enhanced passivation effect of Cr-modified rebar compared with carbon rebar has been explored with regard to the formation process of the passive film, which could provide a theoretical basis for the development and application of concrete materials in harsh environments. X-ray photoelectron spectroscopy and capacitance-potential method were used to investigate the composition, structural depth distribution, and semiconductive properties of passive films formed by Cr-modified rebar and carbon rebar in simulated concrete pore solutions with different pH. The kinetics of passive film growth and formation were analyzed by tracking tests of potentiostatic current transients and open circuit potential under natural aeration. The results show that the activation energy of Cr-modified rebar is lower at 14.59 kJ/mole, compared to carbon rebar's 25.36 kJ/mole. In the early stage, Cr-modified rebar can achieve a thinner, more stable initial film in a shorter time than carbon rebar. The rate of reduction of the initial thickening rate of the passive film on Cr-modified rebar is five times than that of carbon rebar per unit pH. The film growth rate after early stage of Cr-modified rebar decreases, whereas that of carbon steel increases, with decreasing pH. The passive film containing Cr oxide or hydroxide enhances the barrier effect of the oxide film to ion migration, and the re-dissociation of Fe oxide hinders the passivation process. This grants the thickness of the stable passive film of the two rebars changing oppositely and the Cr-modified rebar compared to carbon rebar enhance passivation with pH falling.
Molecules ( IF 4.927 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.jmrt.2023.07.202
Inconel 718/316L dissimilar welding is widely used in nuclear power plants, which suffers from the deterioration of mechanical properties and corrosion resistance after welding, attributed to the formation of brittle phase and the existence of residual stress. In this paper, the impact of post-weld heat treatment (PWHT) on Inconel 718/316L welding joints is systematically investigated. By conducting PWHT after welding, notable reductions in residual stress in as-welded joints are significantly reduced and the microstructure is improved, resulting in an enhanced strength-ductility synergy and corrosion resistance. The as-welded joints exhibit the generation of brittle Laves phase and welding residual stress in the fusion zone. After PWHT at 650°C, a substantial increase in the quantity of fine-scale γ″ strengthening phases with a uniform dispersion distribution in weldment is observed, along with the release of residual stress. This combination yields an optimal strength-ductility synergy and corrosion resistance of the joint. However, the δ phase precipitates along in Laves phase boundary after PWHT at 850°C, which exhibits a semi-coherent interface with γ matrix, and a non-coherent interface with the Laves phase, leading to severe stress concentration at the δ phase interface. This severe stress concentration could be a preferred location for crack initiation and propagation, resulting in a substantial loss in mechanical behavior. Additionally, the increase in the phase boundary of γ/γ″, γ/Laves, Laves/δ and γ/δ reduces the corrosion resistance of the joint. The findings of this study provide an effective strategy for improving the performance of Inconel 718/316L dissimilar laser beam welding joint.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.30 | 95 | Science Citation Index Expanded | Not |
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